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The DIAPHEN platform is used for field phenotyping in agricultural research. The protocol below is based

on experiments conducted to study biomass sorghum.

Experimental Protocol Summary

The following table summarizes the core objectives and designs of experiments carried out during the

summer seasons of 2014, 2015, and 2016 at the DIAPHEN platform in Mauguio, France [1].

Experiment
Year

Primary Objective
Genotypes
Studied

Experimental Design
Key Measured
Variables

2016 Compare modelling

approaches for
capturing phenotypic

plasticity in tiller
growth and mortality.

Two (G1 &

G6) [1]

Randomized complete

block design with 3
replications. Two

planting densities: Low
(LD: 20 plants/m²) and

High (HD: 40 plants/m²)
[1].

Plant height (PHT),

tiller number (NBT),
leaf area (AREA),

above-ground dry
weight (ADW), light

interception [1].

2014 &
2015

Validate the
Ecomeristem model's

capacity to simulate

Eight (G1–
G8) [1]

Randomized complete
block design with 3

replications. Classical

Leaf appearance
and senescence,

plant height, tiller
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Experiment
Year

Primary Objective
Genotypes
Studied

Experimental Design
Key Measured
Variables

growth, development,
and biomass

component traits.

low planting density
(LD) only [1].

number, leaf area,
organ dry weights,

stem sugar content
[1].

Key Methodological Details [1]:

Plant Material & Germination: Biomass sorghum genotypes were used. Germination was defined

as the appearance of the first leaf tip and occurred on average 5 days after sowing.
Weekly Monitoring: Four plants per block were tagged and monitored weekly for the number of

appeared, ligulated, and green leaves on the main stem, plant height, and tiller number.
Bi-Weekly & Periodic Sampling: Leaf blade area was calculated every two weeks. Destructive plant

sampling was performed on three key dates during the growth cycle to estimate the dry weight of
different organs (stems, leaves, panicles).

Environmental Data: Air temperature, relative humidity, and photosynthetically active radiation (PAR)
were measured hourly and used as inputs for simulations.

Experimental Workflow Diagram

The diagram below illustrates the high-level workflow of the DIAPHEN experiments.
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Diphenhydramine: A Pharmacological Overview

In the biomedical context, "diphenhydramine" is a first-generation antihistamine medication, commonly

known by the brand name Benadryl. Its primary and adjunct clinical uses are summarized below [2] [3] [4].

Application Purpose / Mechanism Key Notes & Dosing

Primary Use:
Allergic Conditions

Competitively blocks histamine at H1
receptors, reducing symptoms like

First-line for acute allergic reactions;
used for allergic rhinitis, urticaria.
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Application Purpose / Mechanism Key Notes & Dosing

pruritus, sneezing, and rhinorrhea [3]

[4].

Available in oral, topical, and injectable

forms [4].

Adjunct Use:
Anaphylaxis

Used alongside epinephrine and

corticosteroids to manage histamine-
mediated symptoms [3] [4].

Not a first-line treatment; should only

be administered after acute symptoms
are controlled with epinephrine [4].

Insomnia Antagonism of central H1 receptors in
the brain produces sedative effects [3]

[4].

Common ingredient in over-the-counter
sleep aids (e.g., 25-50 mg adult dose).

Not recommended for long-term use
[4].

Antiemetic Inhibits the medullary chemoreceptor
trigger zone, reducing nausea and

vomiting [2] [4].

Used for motion sickness and other
forms of nausea [4].

Anticholinergic
Effects

Competitive antagonism of muscarinic

acetylcholine receptors [2] [3].

Basis for its use in managing

parkinsonism and drug-induced
extrapyramidal symptoms [4].

Primary Pharmacological Mechanism of Action

The following diagram outlines the core mechanism of action of diphenhydramine as an H1 receptor

antagonist.
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How to Proceed

Given the distinct nature of these two subjects, you can focus your efforts more effectively:

If your interest is in agricultural science and plant phenotyping, the detailed protocol from Bio-
protocol.org [1] is your best resource. You may find it helpful to search for the cited primary research

paper (Luquet et al., 2018) for the most in-depth data.
If your work is in pharmacology or drug development, the information on diphenhydramine [2] [3]
[4] is highly relevant. The PMC articles, in particular, offer detailed scientific reviews of its clinical
applications and cellular effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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